Cas no 23053-61-4 (2H-1-Benzopyran-2-one,5-hydroxy-7-methoxy-)

• Product Name: 2H-1-Benzopyran-2-one,5-hydroxy-7-methoxy-
• CAS No: 23053-61-4
• MF: C₁₀H₈O₄
• MW: 192.168123245239
• CID: 257290
• PubChem ID: 5748603
• Update Time: 2025-04-19

2H-1-Benzopyran-2-one,5-hydroxy-7-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,5-hydroxy-7-methoxy-
• 5-hydroxy-7-methoxychromen-2-one
• 5-Hydroxy-7-methoxycoumarin
• 5-hydroxy-7-methoxy-2H-1-Benzopyran-2-one
• DTXSID20177622
• 23053-61-4

• Inchi： 1S/C10H8O4/c1-13-6-4-8(11)7-2-3-10(12)14-9(7)5-6/h2-5,11H,1H3
• InChI Key： CPPAWCQANCLZEO-UHFFFAOYSA-N
• SMILES： O1C(C=CC2C(=CC(=CC1=2)OC)O)=O

Computed Properties

• Exact Mass: 192.04224
• Monoisotopic Mass: 192.042259
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8
• XLogP3: 1.5

Experimental Properties

• Density: 1.377
• Boiling Point: 409.6°Cat760mmHg
• Flash Point: 170.7°C
• Refractive Index: 1.609
• PSA: 55.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins